Cas no 1261618-69-2 (Ethyl 3-(bromomethyl)-4-cyanobenzoate)

• Product Name: Ethyl 3-(bromomethyl)-4-cyanobenzoate
• CAS No: 1261618-69-2
• MF: C₁₁H₁₀BrNO₂
• MW: 268.106602191925
• CID: 4948761
• Update Time: 2025-11-01

Ethyl 3-(bromomethyl)-4-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(bromomethyl)-4-cyanobenzoate

• Inchi： 1S/C11H10BrNO2/c1-2-15-11(14)8-3-4-9(7-13)10(5-8)6-12/h3-5H,2,6H2,1H3
• InChI Key： JIKMBZHVMGRDML-UHFFFAOYSA-N
• SMILES： BrCC1C(C#N)=CC=C(C(=O)OCC)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 271
• XLogP3: 2.4
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 3-(bromomethyl)-4-cyanobenzoate

Ethyl 3-(Bromomethyl)-4-cyanobenzoate (CAS No. 1261618-69-2): An Overview of Its Synthesis, Properties, and Applications

Ethyl 3-(bromomethyl)-4-cyanobenzoate (CAS No. 1261618-69-2) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique structural features, including a bromomethyl group and a cyano group, which make it a valuable intermediate in the synthesis of various biologically active molecules and functional materials.

The synthesis of ethyl 3-(bromomethyl)-4-cyanobenzoate typically involves a multi-step process. One common approach is the bromination of 3-methyl-4-cyanobenzoic acid followed by esterification. The bromination step can be achieved using N-bromosuccinimide (NBS) in the presence of a radical initiator such as azobisisobutyronitrile (AIBN). The resulting 3-(bromomethyl)-4-cyanobenzoic acid is then esterified with ethanol in the presence of an acid catalyst, such as sulfuric acid or p-toluenesulfonic acid, to yield the desired product. This synthetic route is well-documented in the literature and has been optimized for high yields and purity.

Physical and chemical properties of ethyl 3-(bromomethyl)-4-cyanobenzoate are crucial for its applications. It is a white to off-white solid with a melting point ranging from 75 to 78°C. The compound is soluble in common organic solvents such as dichloromethane, acetone, and ethanol but has limited solubility in water. Its molecular weight is approximately 258.09 g/mol, and it exhibits characteristic absorption peaks in infrared (IR) spectroscopy at around 2200 cm^-1 (CN stretch) and 1700 cm^-1 (C=O stretch). Nuclear magnetic resonance (NMR) spectroscopy further confirms the presence of the bromomethyl and cyano groups through distinct signals at specific chemical shifts.

In the realm of medicinal chemistry, ethyl 3-(bromomethyl)-4-cyanobenzoate has shown promise as a building block for the synthesis of potential therapeutic agents. Recent studies have explored its use in the development of novel anticancer drugs. For instance, researchers at the University of California have synthesized a series of derivatives by substituting the bromomethyl group with various functional groups, including amino acids and heterocyclic rings. These derivatives have demonstrated potent cytotoxic activity against several cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HCT-116) cells.

Beyond its medicinal applications, ethyl 3-(bromomethyl)-4-cyanobenzoate has also found utility in materials science. The presence of the cyano group makes it an attractive candidate for the preparation of nitrile-based polymers with unique mechanical and thermal properties. For example, scientists at MIT have utilized this compound as a monomer to synthesize poly(cyanoacrylate) materials with enhanced strength and flexibility. These materials have potential applications in adhesives, coatings, and biomedical devices.

The environmental impact of ethyl 3-(bromomethyl)-4-cyanobenzoate is another important consideration. While it is not classified as a hazardous substance under current regulations, proper handling and disposal practices are essential to minimize any potential environmental risks. Studies have shown that this compound can be effectively degraded through microbial processes under aerobic conditions, reducing its persistence in the environment.

In conclusion, ethyl 3-(bromomethyl)-4-cyanobenzoate (CAS No. 1261618-69-2) is a multifaceted compound with diverse applications in organic synthesis, medicinal chemistry, and materials science. Its unique structural features make it a valuable intermediate for the development of novel drugs and functional materials. Ongoing research continues to uncover new possibilities for this compound, highlighting its significance in modern scientific endeavors.